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Compound of Interest

(R)-Pyrrolidine-2-carbonitrile
Compound Name:
hydrochloride

Cat. No.: B044792

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material safety data,
handling protocols, and experimental considerations for (R)-Pyrrolidine-2-carbonitrile
hydrochloride. It is intended to serve as an essential resource for professionals in research
and development who handle this compound.

Chemical Identification and Physical Properties

(R)-Pyrrolidine-2-carbonitrile hydrochloride is a chemical intermediate primarily utilized in
the synthesis of more complex molecules, including active pharmaceutical ingredients. Its
hydrochloride salt form often enhances stability and solubility for use in various chemical
reactions.
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Property Data Reference
CAS Number 675602-84-3 [1]
Molecular Formula CsHoCIN2 [1]
Molecular Weight 132.59 g/mol [1]
White to off-white crystalline
Appearance
powder
_ _ 215-220 °C (for the (S)-
Melting Point )
enantiomer)
N Soluble in water (for the (S)-
Solubility ]
enantiomer)
Purity Typically 299%

Sealed in dry, Room
Storage Temperature [1][2]
Temperature or 2-8°C

Hazard Identification and Classification

While a specific, comprehensive safety data sheet for the (R)-enantiomer is not fully detailed in
the provided results, data from the closely related (S)-enantiomer and other isomers indicate
potential hazards.[2][3] Users should handle this compound with care, assuming it presents
similar risks.
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GHS Classification (based
Hazard Class Hazard Statement (Code)
on related compounds)

Toxic or Harmful if swallowed

Acute Toxicity (Oral) Category 3 or 4
(H301 / H302)
. Toxic in contact with skin
Acute Toxicity (Dermal) Category 3
(H311)
Acute Toxicity (Inhalation) Category 3 Toxic if inhaled (H331)
Skin Corrosion/Irritation Category 2 Causes skin irritation (H315)
o Causes serious eye irritation
Eye Damage/Irritation Category 2
(H319)
o ) May cause respiratory irritation
Target Organ Toxicity Category 3 (Respiratory)

(H335)

Note: These classifications are extrapolated from safety data for isomeric and enantiomeric
compounds and should be treated as potential hazards until a complete dataset for (R)-
Pyrrolidine-2-carbonitrile hydrochloride is available.

Experimental Protocols: Handling, Storage, and
First Aid

Strict adherence to safety protocols is mandatory when working with this compound.
3.1 Personal Protective Equipment (PPE) and Handling

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4][5] Safety shower and eye bath facilities should be readily
accessible.[3]

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield, approved under
standards such as NIOSH (US) or EN 166 (EU).[2]

» Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber).[2] Gloves must
be inspected before use and disposed of properly after.[2] Wear a lab coat or other protective
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clothing.[4]
» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

» General Hygiene: Avoid contact with skin, eyes, and clothing.[2][3] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.[2][3]

3.2 Storage Procedures

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][6]
Some suppliers recommend refrigeration (2-8°C).[2]

e Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents.[4]

3.3 First Aid Measures

Exposure Route Protocol

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[2][5]

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation occurs.[2][3]

Rinse thoroughly with plenty of water for at least
15 minutes, lifting upper and lower eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][3]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse
Ingestion mouth with water and make the victim drink

water (two glasses at most). Seek immediate

medical attention.[2][5]

Accidental Release and Disposal
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4.1 Accidental Release Measures

Evacuation: Evacuate personnel to a safe area and ensure adequate ventilation.[5]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[2][5]

Cleanup: Wear appropriate PPE.[2] For solid spills, sweep up and shovel the material. Avoid
creating dust.[2][3] Place in a suitable, closed container for disposal.[2]

Ventilation: Ventilate the area and wash the spill site after material pickup is complete.
4.2 Disposal Considerations

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Entrust disposal to a licensed waste disposal company.[3]
Contaminated packaging should be handled as the product itself.[3]

Applications and Synthesis Workflow

(R)-Pyrrolidine-2-carbonitrile Hydrochloride has been identified as a reactant in the
synthesis of N-pyrrolidinylcarbonyl-containing radiohalogen compounds, which have
applications in radiotherapy.[1] The general workflow for using this chemical in a synthesis
protocol involves careful handling from reception to disposal.

Visualized Safety and Handling Workflows

The following diagrams illustrate critical workflows for maintaining safety while working with (R)-
Pyrrolidine-2-carbonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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